![molecular formula C12H18BNO4 B1453885 2-Methoxy-5-(morpholinomethyl)phenylboronic acid CAS No. 1334321-26-4](/img/structure/B1453885.png)
2-Methoxy-5-(morpholinomethyl)phenylboronic acid
Overview
Description
“2-Methoxy-5-(morpholinomethyl)phenylboronic acid” is a chemical compound with the molecular formula C12H18BNO4 . It has a molecular weight of 251.09 and is a solid at room temperature . The compound is stored at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H18BNO4/c1-17-12-3-2-10 (8-11 (12)13 (15)16)9-14-4-6-18-7-5-14/h2-3,8,15-16H,4-7,9H2,1H3 . This code provides a specific text string representation for the compound’s molecular structure.Chemical Reactions Analysis
As mentioned earlier, boronic acids like this compound are often used in Suzuki–Miyaura coupling reactions . In this reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 251.09 and is stored at temperatures between 2-8°C .Scientific Research Applications
Chemical Reactions
It can be used as a reactant for various chemical reactions . These include coupling reactions, preparation of selective quinazolinyl-phenol inhibitors of CHK1 as potential antitumors and radioprotectants, Rh-catalyzed asymmetric arylation of aldehydes, stereoselective hydroarylation reactions, and Suzuki-Miyaura cross-coupling .
Hydrolysis Studies
The compound is susceptible to hydrolysis, especially at physiological pH . The kinetics of this hydrolysis is dependent on the substituents in the aromatic ring . This property is important when considering these boronic pinacol esters for pharmacological purposes .
Drug Design
Boronic acids and their esters, such as this compound, are highly considered for the design of new drugs and drug delivery devices . They are particularly suitable for neutron capture therapy .
Boron-Carrier Applications
This compound is considered for use as a boron-carrier . Boron-carriers are used in neutron capture therapy, a type of radiation therapy used for treating cancer .
Stability Studies
These compounds are only marginally stable in water . Therefore, their stability is an important factor to consider when using them in various applications .
Safety and Hazards
Mechanism of Action
Mode of Action
The compound serves as a building block for the development of molecules that target PPIs. It participates in Suzuki–Miyaura cross-coupling reactions , a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . In this process, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . .
Biochemical Pathways
The Suzuki–Miyaura coupling reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . This reaction allows researchers to create carbon-carbon bonds between 2-Methoxy-5-(morpholinomethyl)phenylboronic acid and other organic molecules.
Action Environment
The action of 2-Methoxy-5-(morpholinomethyl)phenylboronic acid can be influenced by various environmental factors. For instance, the Suzuki–Miyaura coupling reaction conditions, such as temperature and pH, can affect the efficiency of the reaction . Additionally, the compound’s stability and efficacy can be influenced by storage conditions .
properties
IUPAC Name |
[2-methoxy-5-(morpholin-4-ylmethyl)phenyl]boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18BNO4/c1-17-12-3-2-10(8-11(12)13(15)16)9-14-4-6-18-7-5-14/h2-3,8,15-16H,4-7,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBBRXVQPCDQGJN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC(=C1)CN2CCOCC2)OC)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18BNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301191576 | |
Record name | Boronic acid, B-[2-methoxy-5-(4-morpholinylmethyl)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301191576 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-5-(morpholinomethyl)phenylboronic acid | |
CAS RN |
1334321-26-4 | |
Record name | Boronic acid, B-[2-methoxy-5-(4-morpholinylmethyl)phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1334321-26-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Boronic acid, B-[2-methoxy-5-(4-morpholinylmethyl)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301191576 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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